Methyl 2-[(4-ethylcyclohexyl)carbonyl]hydrazinecarboxylate

• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• IUPAC Name: methyl N-[(4-ethylcyclohexanecarbonyl)amino]carbamate
• InChI: InChI=1S/C11H20N2O3/c1-3-8-4-6-9(7-5-8)10(14)12-13-11(15)16-2/h8-9H,3-7H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key: XJZAGAXUWXRLBF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)C(=O)NNC(=O)OC

Description

Methyl 2-[(4-ethylcyclohexyl)carbonyl]hydrazinecarboxylate is a chemical compound with the molecular formula C11H20N2O3 and a molecular weight of 228.29 g/mol . This compound is known for its unique structure, which includes a cyclohexyl ring substituted with an ethyl group and a hydrazinecarboxylate moiety.

Preparation Methods

The synthesis of Methyl 2-[(4-ethylcyclohexyl)carbonyl]hydrazinecarboxylate typically involves the reaction of 4-ethylcyclohexanone with methyl hydrazinecarboxylate under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and reaction time to maximize yield and purity.

Chemical Reactions Analysis

Methyl 2-[(4-ethylcyclohexyl)carbonyl]hydrazinecarboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Methyl 2-[(4-ethylcyclohexyl)carbonyl]hydrazinecarboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 2-[(4-ethylcyclohexyl)carbonyl]hydrazinecarboxylate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Methyl 2-[(4-ethylcyclohexyl)carbonyl]hydrazinecarboxylate can be compared with other similar compounds such as:

• Methyl 2-[(4-methylcyclohexyl)carbonyl]hydrazinecarboxylate
• Methyl 2-[(4-propylcyclohexyl)carbonyl]hydrazinecarboxylate
• Methyl 2-[(4-butylcyclohexyl)carbonyl]hydrazinecarboxylate These compounds share a similar core structure but differ in the substituents on the cyclohexyl ring. The uniqueness of this compound lies in its specific ethyl substitution, which can influence its chemical properties and reactivity .